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Compound of Interest

Compound Name: Sodium monoxide

Cat. No.: B227187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous sodium monoxide (Na₂O) is a white, granular solid that is a highly reactive and

corrosive inorganic compound. It is a strong base and reacts violently with water to form

sodium hydroxide. Due to its reactivity with air and moisture, stringent handling and storage

protocols are imperative to ensure the safety of laboratory personnel and maintain the integrity

of the material. These application notes provide detailed procedures for the safe handling,

storage, and disposal of anhydrous sodium monoxide, along with its key physical and

chemical properties.

Quantitative Data
A comprehensive summary of the physical and chemical properties of anhydrous sodium
monoxide is presented in the tables below. This data is essential for understanding its

behavior and for designing safe experimental procedures.

Table 1: Physical and Chemical Properties of Anhydrous Sodium Monoxide
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Property Value Reference

Chemical Formula Na₂O [1][2]

Molar Mass 61.98 g/mol [1]

Appearance White granular material/solid [3][4]

Density 2.27 g/mL at 25 °C [1][2]

Melting Point >400 °C [1]

Boiling Point Sublimes at 1274 °C [1]

Solubility in Water
Reacts violently to form

sodium hydroxide
[3][5]

Vapor Pressure 0 Pa at 20 °C [2]

Table 2: Thermochemical Data for Anhydrous Sodium Monoxide

Property Value Reference

Standard Enthalpy of

Formation (ΔfH°)
-416 kJ/mol [5]

Standard Molar Entropy (S°) 73 J/(mol·K) [5]

Heat Capacity (C) 72.95 J/(mol·K) [5]

Safety and Hazards
Anhydrous sodium monoxide is a hazardous substance that requires careful handling. The

primary hazards are its corrosivity and high reactivity, particularly with water.

Hazard Identification:

Corrosive: Causes severe skin burns and eye damage.[3][6]

Water-Reactive: Reacts violently with water, generating significant heat and forming

corrosive sodium hydroxide.[3][4] This reaction can cause spattering of the hot, caustic
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solution.[4]

Inhalation Hazard: Inhalation of dust can cause corrosive injuries to the respiratory tract.[3]

Not Combustible: The substance itself does not burn but may decompose upon heating to

produce corrosive and/or toxic fumes.[3][4]

Incompatible Materials:

Water and Moisture: Reacts violently.[3][4]

Acids: Reacts vigorously.[1]

Nitric Oxide: Reacts vigorously above 100 °C.[3][4]

Halogenated Alkanes: Should be stored away from substances like carbon tetrachloride.[2]

[7]

Experimental Protocols
Adherence to strict experimental protocols is crucial when working with anhydrous sodium
monoxide. All manipulations should be performed in a controlled environment by trained

personnel.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling anhydrous sodium monoxide.

Eye Protection: ANSI Z87.1-compliant chemical safety goggles and a face shield are

mandatory.[2][7]

Skin and Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe

shoes are required.[2][8]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves (double-gloving is

recommended), must be worn.[2]

Handling and Transfer
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Due to its air- and moisture-sensitivity, anhydrous sodium monoxide must be handled under

an inert atmosphere.

Protocol for Handling in a Glovebox:

Preparation: Ensure the glovebox is purged with an inert gas (e.g., argon or nitrogen) and

that the oxygen and moisture levels are below 1 ppm.

Material Transfer: Introduce the sealed container of anhydrous sodium monoxide, along

with all necessary tools (spatulas, weighing boats, pre-dried glassware), into the glovebox

antechamber.

Inert Atmosphere Equilibration: Cycle the antechamber with the inert gas at least three times

before transferring the items into the main glovebox chamber.

Manipulation: Once inside the glovebox, carefully open the container. Use a clean, dry

spatula to weigh and transfer the desired amount of sodium monoxide into a pre-dried and

tared reaction vessel.

Sealing: Securely seal the reaction vessel and the original container before removing them

from the glovebox via the antechamber.

Protocol for Handling using a Schlenk Line:

Glassware Preparation: All glassware must be oven-dried overnight at >125 °C and cooled

under a stream of dry inert gas.[1]

Inert Atmosphere: Assemble the glassware on the Schlenk line and perform at least three

evacuate-refill cycles with a high-purity inert gas.

Solid Addition: For adding the solid to a reaction, it is best to weigh it in a glovebox into a

solid addition tube. The tube is then attached to the reaction flask under a positive pressure

of inert gas.

Transfer: The solid can then be added to the reaction vessel by rotating or gently tapping the

addition tube.
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Storage
Proper storage of anhydrous sodium monoxide is critical to maintain its stability and prevent

hazardous reactions.

Container: Store in a tightly sealed, original container.

Atmosphere: Store under a dry, inert atmosphere (e.g., argon or nitrogen).[1]

Location: Keep in a cool, dry, and well-ventilated area.[2][7]

Segregation: Store away from incompatible materials, especially water, acids, and

halogenated compounds.[2][7]

Inventory: Keep the amount of stored sodium monoxide to a minimum.[2][7]

Disposal
Waste anhydrous sodium monoxide is considered hazardous and must be disposed of

following institutional and regulatory guidelines.

Protocol for Deactivation and Disposal of Small Quantities:

Inert Conditions: All deactivation procedures must be performed in a fume hood under an

inert atmosphere.

Suspension: Suspend the waste sodium monoxide in a non-reactive, high-boiling point

hydrocarbon solvent (e.g., mineral oil or toluene).

Slow Addition of Alcohol: While stirring vigorously, slowly add a less reactive alcohol, such as

isopropanol or tert-butanol, dropwise to the suspension. This reaction will generate hydrogen

gas and should be done with extreme caution.

Neutralization: Once the reaction has ceased, very slowly and cautiously add a more

reactive alcohol, like ethanol, followed by a dropwise addition of water to ensure all the

reactive material is quenched.
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Waste Collection: The resulting solution should be neutralized with a suitable acid (e.g.,

dilute hydrochloric acid) and collected in a properly labeled hazardous waste container for

disposal by environmental health and safety personnel.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

20 minutes and seek immediate medical attention.[3] Remove contaminated clothing while

flushing.

Eye Contact: Immediately flush eyes with running water for at least 20 minutes, holding the

eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[3] Seek

immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting.[6] Seek immediate medical

attention.

Spill: In case of a small spill in a controlled area (fume hood), cover the spill with a dry, inert

absorbent material such as sand or soda ash. Do not use combustible materials. For larger

spills, evacuate the area and contact emergency services.

Fire: Use a Class D fire extinguisher (for combustible metals), dry sand, or soda ash. Do not

use water, carbon dioxide, or halogenated extinguishing agents.

Visualizations
The following diagrams illustrate the logical workflows for the safe handling and storage of

anhydrous sodium monoxide.
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Safe Handling Workflow for Anhydrous Sodium Monoxide

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

Prepare Work Area
(Fume Hood or Glovebox)

Establish Inert Atmosphere

Weigh Na₂O
(Under Inert Atmosphere)

Transfer to Reaction Vessel

Decontaminate Tools and Glassware

Dispose of Waste Properly

Return Na₂O to Storage

Click to download full resolution via product page

Caption: Workflow for handling anhydrous sodium monoxide.
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Storage Protocol for Anhydrous Sodium Monoxide

Receiving Anhydrous
Sodium Monoxide

Inspect Container for Damage

Store in Original, Tightly Sealed Container

Ensure Storage Under Inert Atmosphere

Place in Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Materials
(Water, Acids, etc.)

Ensure Proper Labeling

Secure Storage

Click to download full resolution via product page

Caption: Protocol for storing anhydrous sodium monoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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